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Compound of Interest

Compound Name: Antitumor agent-176

Cat. No.: B15578551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anticancer agent 176, also known as Compoint 10α, is a novel carbohydrate-based aprepitant

analog with demonstrated potent and selective cytotoxic activity against neuroblastoma.[1][2]

This technical guide provides a comprehensive overview of its chemical structure, biological

activity, and mechanism of action, with a focus on the experimental data and protocols for its

synthesis and evaluation.

Chemical Structure and Properties
Compoint 10α is a glucosyl amino derivative and an analog of Aprepitant, a known Neurokinin-

1 Receptor (NK1R) antagonist.[2] Its chemical structure is characterized by a carbohydrate

scaffold, which contributes to its unique pharmacological profile.
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Identifier Value

IUPAC Name

5-[[(2R,3S)-2-[(1R)-1-[3,5-

bis(trifluoromethyl)phenyl]ethoxy]-3-(4-

fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-

3H-1,2,4-triazol-3-one

Chemical Formula C30H28F7NO5

SMILES
C--INVALID-LINK--O[C@H]2O[C@@H]3CO--

INVALID-LINK--F)N">C@HC5=CC=CC=C5

Molecular Weight 615.54 g/mol

Biological Activity and Quantitative Data
Compoint 10α exhibits significant in vitro cytotoxicity against human neuroblastoma cell lines.

The following table summarizes the key quantitative data from biological assays.

Cell Line Assay Type Parameter Value Reference

Kelly

(Neuroblastoma)

MTT Assay (72

hrs)
IC50 6.3 µM [1][3]

TERT-RPE1

(non-tumoral)

MTT Assay (72

hrs)
IC50 92.3 µM [3]

Experimental Protocols
Synthesis of Compoint 10α
The synthesis of Compoint 10α is based on the methods described for the preparation of

aprepitant and its analogs. A key step involves the stereoselective synthesis of the

carbohydrate-based morpholine core, followed by coupling with the triazolone moiety. For

detailed synthetic procedures, refer to the supplementary information of the primary literature.

Cytotoxicity Evaluation: MTT Assay
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The in vitro cytotoxicity of Compoint 10α was determined using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][5][6]

Protocol:

Cell Seeding: Human neuroblastoma (Kelly) and non-tumoral (TERT-RPE1) cells were

seeded in 96-well plates at a predetermined optimal density and allowed to adhere

overnight.[5]

Compound Treatment: Cells were treated with various concentrations of Compoint 10α and

incubated for 72 hours.[3]

MTT Addition: After the incubation period, MTT solution (final concentration 0.5 mg/mL) was

added to each well, and the plates were incubated for an additional 4 hours at 37°C.[6]

Formazan Solubilization: The formazan crystals formed by viable cells were dissolved by

adding a solubilization solution (e.g., DMSO).[6]

Absorbance Measurement: The absorbance was measured at a wavelength of 570 nm using

a microplate reader.

Data Analysis: The IC50 values were calculated from the dose-response curves.

Mechanism of Action and Signaling Pathways
Compoint 10α is an antagonist of the Neurokinin-1 Receptor (NK1R). The binding of the natural

ligand, Substance P (SP), to NK1R activates several downstream signaling pathways involved

in cell proliferation, survival, and migration. By blocking this interaction, Compoint 10α inhibits

these pro-cancerous signals, leading to apoptosis in cancer cells.

NK1R Antagonist Signaling Pathway
The following diagram illustrates the proposed mechanism of action of Compoint 10α as an

NK1R antagonist.
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Caption: Proposed signaling pathway of Compoint 10α as an NK1R antagonist.

Experimental Workflow for Cytotoxicity Testing
The general workflow for evaluating the cytotoxic effects of Compoint 10α is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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